2-Amino-4-(1,3-benzodioxol-5-yl)-4-(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-yl)but-1-ene-1,1,3-tricarbonitrile;N,N-diethylethanamine

• IUPAC Name: 2-amino-4-(1,3-benzodioxol-5-yl)-4-(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-yl)but-1-ene-1,1,3-tricarbonitrile;N,N-diethylethanamine
• InChI: InChI=1S/C20H16N4O6.C6H15N/c1-20(2)29-18(25)16(19(26)30-20)15(12(8-23)17(24)11(6-21)7-22)10-3-4-13-14(5-10)28-9-27-13;1-4-7(5-2)6-3/h3-5,12,15-16H,9,24H2,1-2H3;4-6H2,1-3H3
• InChI Key: LSRPQIIONYLJQZ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CC.CC1(OC(=O)C(C(=O)O1)C(C2=CC3=C(C=C2)OCO3)C(C#N)C(=C(C#N)C#N)N)C
• Molecular Formula: C26H31N5O6
• Molecular Weight: 509.6 g/mol
• CAS No.: 477709-40-3

Description

2-Amino-4-(1,3-benzodioxol-5-yl)-4-(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-yl)but-1-ene-1,1,3-tricarbonitrile;N,N-diethylethanamine is a useful research compound. Its molecular formula is C26H31N5O6 and its molecular weight is 509.563. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Chemical Synthesis and Reaction Studies:

  • Stezhko et al. (1988) investigated the reaction of dimethylformamide diethylacetal with Meldrum's acid, leading to the formation of compounds related to the chemical structure of interest. These reactions are significant for understanding the chemical properties and synthesis pathways of related compounds (Stezhko et al., 1988).

• Supramolecular Structures:

  • Research by Low et al. (2002) focused on the supramolecular structures of related compounds, highlighting their molecular interactions and structural features. This study is crucial for understanding the physical and chemical behavior of these compounds at the molecular level (Low et al., 2002).

• Synthesis of Novel Derivatives:

  • Bardasov et al. (2015) explored the synthesis of novel derivatives from related tricarbonitriles. This research is vital for the development of new compounds with potential applications in various fields, including materials science and pharmaceuticals (Bardasov et al., 2015).

• Biological Activity Studies:

  • Research by Mohareb et al. (2011) involved the synthesis of derivatives from a similar compound, 2-aminoprop-1-ene-1,1,3-tricarbonitrile, and evaluated their antitumor activities against various cancer cell lines. This study is significant for the potential development of new anticancer agents (Mohareb et al., 2011).

• Molecular Nutrition and Food Research:

  • Nemet et al. (2006) discussed the presence of related compounds in food and living organisms, examining their formation and implications for health. This research is essential for understanding the dietary and metabolic aspects of these compounds (Nemet et al., 2006).